Cas no 1955561-38-2 (6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2h-benzo[b][1,4]oxazine)

• Product Name: 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2h-benzo[b][1,4]oxazine
• CAS No: 1955561-38-2
• MF: C₁₂H₁₀ClNOS
• MW: 251.731900691986
• CID: 5706087
• PubChem ID: 91811856
• Update Time: 2025-06-11

6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2h-benzo[b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• EN300-265294
• 6-chloro-3-thiophen-3-yl-3,4-dihydro-2H-1,4-benzoxazine
• 6-chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 1955561-38-2
• 6-chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-1,4-benzoxazine
• F1907-0464
• AKOS026706369
• 2H-1,4-Benzoxazine, 6-chloro-3,4-dihydro-3-(3-thienyl)-
• 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2h-benzo[b][1,4]oxazine

• Inchi： 1S/C12H10ClNOS/c13-9-1-2-12-10(5-9)14-11(6-15-12)8-3-4-16-7-8/h1-5,7,11,14H,6H2
• InChI Key： HNXOJLSCLWKVMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1=CSC=C1)CO2

Computed Properties

• Exact Mass: 251.0171628g/mol
• Monoisotopic Mass: 251.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 405.5±45.0 °C(Predicted)
• pka: 3.00±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2h-benzo[b][1,4]oxazine

6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine: A Comprehensive Overview

The compound 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine, identified by the CAS number 1955561-38-2, represents a unique structure within the realm of heterocyclic chemistry. This compound is a derivative of the benzo[b][1,4]oxazine family, with a chlorine substituent at the 6-position and a thiophene ring attached at the 3-position. The presence of these substituents imparts distinctive electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in various fields, including drug discovery and materials science. Its structural features make it a promising candidate for exploring novel pharmacological activities. For instance, researchers have investigated its ability to modulate cellular signaling pathways, which could lead to innovative therapeutic strategies for diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxazine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic aromatic substitution or nucleophilic aromatic substitution. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound in recent years.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and conformational flexibility.

The application of computational chemistry techniques has further enhanced our understanding of this compound's behavior. Density functional theory (DFT) calculations have revealed its electronic distribution and reactivity patterns, which are critical for predicting its interactions with biological systems. These findings have been corroborated by experimental studies, demonstrating the reliability of computational models in studying complex chemical systems.

One of the most exciting developments involving this compound is its potential role in drug design. Researchers have explored its ability to inhibit key enzymes involved in disease pathways. For example, studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for developing anti-cancer agents.

Moreover, the incorporation of thiophene moieties into heterocyclic frameworks has been shown to enhance fluorescence properties. This makes 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine a candidate for applications in sensors and imaging technologies. Recent advancements in fluorescent sensing have leveraged such compounds to detect environmental pollutants with high sensitivity.

In conclusion, 6-Chloro-3-(thiophen-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovations.